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Compound of Interest

Compound Name: Karbutilate

Cat. No.: B1673293 Get Quote

Disclaimer: This document provides a comprehensive overview of the expected toxicological

profile of Karbutilate on non-target aquatic organisms based on its chemical class and modes

of action. However, specific quantitative toxicity data (e.g., LC50, EC50, NOEC) for Karbutilate
on various aquatic species are not readily available in the public domain. The information

presented herein is intended for researchers, scientists, and drug development professionals

and should be interpreted with this data gap in mind.

Introduction
Karbutilate is a broad-spectrum herbicide belonging to the carbamate and substituted urea

chemical classes.[1] It has been used for pre- and post-emergent control of broad-leaf weeds

and grasses in non-crop areas.[1] As with many agricultural chemicals, there is a potential for

Karbutilate to enter aquatic ecosystems through runoff, spray drift, or leaching, posing a risk to

non-target aquatic organisms. This technical guide summarizes the known and expected

toxicological effects of Karbutilate on these organisms, outlines standardized experimental

protocols for its assessment, and visualizes key mechanisms and workflows.

Toxicological Profile
The toxicological effects of Karbutilate on aquatic organisms are primarily attributed to two

main mechanisms of action: inhibition of photosynthesis and inhibition of acetylcholinesterase.

Mechanism of Action
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2.1.1 Photosynthesis Inhibition: As a substituted urea herbicide, Karbutilate is expected to

inhibit photosynthesis in aquatic plants and algae.[1] It likely acts by blocking the electron

transport chain in Photosystem II (PSII), a key component of the photosynthetic apparatus.

This disruption prevents the production of energy (ATP) and reducing power (NADPH)

necessary for carbon fixation, ultimately leading to cell death.

2.1.2 Cholinesterase Inhibition: As a carbamate, Karbutilate is also a known cholinesterase

inhibitor.[1][2] Acetylcholinesterase (AChE) is a critical enzyme in the nervous system of many

aquatic animals, including fish and invertebrates. It is responsible for breaking down the

neurotransmitter acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine at

nerve synapses, causing continuous nerve stimulation, which can result in paralysis and death.

While the primary target of carbamate insecticides is the nervous system of insects, this

mechanism is also relevant for other non-target aquatic organisms possessing a cholinergic

nervous system.

Ecotoxicity Data
Globally Harmonized System (GHS) classifications for Karbutilate include the hazard

statement "H400: Very toxic to aquatic life," indicating its high potential for causing adverse

effects in aquatic ecosystems. However, specific, publicly available quantitative toxicity data,

such as median lethal concentration (LC50), median effective concentration (EC50), and no-

observed-effect concentration (NOEC) values for Karbutilate across a range of non-target

aquatic organisms, are scarce. The University of Hertfordshire's Pesticide Properties Database

notes "Fish acute ecotoxicity: Low," but this is a qualitative assessment without supporting

data.

Due to the lack of specific data for Karbutilate, the following tables provide a general overview

of expected toxicity endpoints for carbamate and photosynthesis-inhibiting herbicides. It is

crucial to note that these are representative values and the actual toxicity of Karbutilate may

vary.

Table 1: Expected Acute Toxicity of Karbutilate to Non-Target Aquatic Organisms (Illustrative)
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Trophic Level Test Organism
Endpoint
(Duration)

Expected Toxicity
Range (mg/L)

Fish

Rainbow Trout

(Oncorhynchus

mykiss)

96-hr LC50 1 - 100

Invertebrate
Water Flea (Daphnia

magna)

48-hr EC50

(Immobilisation)
0.1 - 10

Algae

Green Algae

(Selenastrum

capricornutum)

72-hr EC50 (Growth

Inhibition)
0.01 - 1

Table 2: Expected Chronic Toxicity of Karbutilate to Non-Target Aquatic Organisms

(Illustrative)

Trophic Level Test Organism
Endpoint
(Duration)

Expected Toxicity
Range (mg/L)

Fish

Fathead Minnow

(Pimephales

promelas)

28-day NOEC

(Growth, Survival)
0.1 - 10

Invertebrate
Water Flea (Daphnia

magna)

21-day NOEC

(Reproduction)
0.01 - 1

Algae

Green Algae

(Selenastrum

capricornutum)

72-hr NOEC (Growth

Rate)
< 0.1

Experimental Protocols
Standardized testing guidelines established by organizations such as the Organisation for

Economic Co-operation and Development (OECD) are crucial for assessing the aquatic toxicity

of chemicals like Karbutilate. The following are detailed summaries of key experimental

protocols.
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Acute Toxicity Test for Fish (Following OECD Guideline
203)

Test Organism: Rainbow trout (Oncorhynchus mykiss) or other suitable species.

Test Type: Static, semi-static, or flow-through.

Test Duration: 96 hours.

Test Chambers: Inert material (e.g., glass), with a volume appropriate for the fish loading

rate.

Test Conditions:

Temperature: 12-15°C for cold-water species.

pH: 6.0 - 8.5.

Dissolved Oxygen: >60% of air saturation.

Photoperiod: 16 hours light, 8 hours dark.

Procedure:

Acclimate fish to test conditions for at least 12 hours.

Prepare a series of test concentrations of Karbutilate and a control (no Karbutilate).

Introduce a specified number of fish (e.g., 10) into each test chamber.

Observe and record mortality and any sublethal effects (e.g., abnormal behavior) at 24,

48, 72, and 96 hours.

Endpoint: The 96-hour LC50, the concentration of Karbutilate that is lethal to 50% of the test

fish, is calculated using statistical methods.
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Acute Immobilisation Test for Aquatic Invertebrates
(Following OECD Guideline 202)

Test Organism:Daphnia magna (water flea), less than 24 hours old.

Test Type: Static.

Test Duration: 48 hours.

Test Chambers: Glass beakers or similar vessels.

Test Conditions:

Temperature: 20 ± 2°C.

pH: 6.0 - 8.5.

Photoperiod: 16 hours light, 8 hours dark.

Procedure:

Culture Daphnia magna under controlled conditions to obtain neonates.

Prepare a range of Karbutilate concentrations and a control.

Introduce a set number of daphnids (e.g., 20, split into replicates) into each test vessel.

After 24 and 48 hours, count the number of immobilized daphnids (those unable to swim

after gentle agitation).

Endpoint: The 48-hour EC50, the concentration of Karbutilate that causes immobilization in

50% of the daphnids, is determined.

Algal Growth Inhibition Test (Following OECD Guideline
201)

Test Organism:Selenastrum capricornutum (also known as Raphidocelis subcapitata) or

other green algae species.
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Test Type: Static.

Test Duration: 72 hours.

Test Chambers: Glass flasks or tubes.

Test Conditions:

Temperature: 24 ± 2°C.

Continuous, uniform illumination.

Nutrient-rich growth medium.

Procedure:

Prepare an inoculum of exponentially growing algal cells.

Prepare test solutions with a geometric series of Karbutilate concentrations and a control.

Inoculate each test flask with the algal culture.

Incubate under constant light and temperature, with shaking to keep cells in suspension.

Measure algal growth (e.g., by cell counts, fluorescence, or absorbance) at 24, 48, and 72

hours.

Endpoint: The 72-hour EC50 for growth rate inhibition and yield are calculated by comparing

the growth in the test concentrations to the control.

Visualizations
The following diagrams, created using the DOT language for Graphviz, illustrate the key

signaling pathways and a general experimental workflow relevant to the toxicological

assessment of Karbutilate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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target-aquatic-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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